molecular formula C12H10F3NO5 B8307757 Ethyl (2,4,5-trifluoro-3-methyl-6-nitrobenzoyl)acetate

Ethyl (2,4,5-trifluoro-3-methyl-6-nitrobenzoyl)acetate

Cat. No.: B8307757
M. Wt: 305.21 g/mol
InChI Key: JEUGNDSKQMUJIM-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

Ethyl (2,4,5-trifluoro-3-methyl-6-nitrobenzoyl)acetate is a useful research compound. Its molecular formula is C12H10F3NO5 and its molecular weight is 305.21 g/mol. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Properties

Molecular Formula

C12H10F3NO5

Molecular Weight

305.21 g/mol

IUPAC Name

ethyl 3-oxo-3-(2,4,5-trifluoro-3-methyl-6-nitrophenyl)propanoate

InChI

InChI=1S/C12H10F3NO5/c1-3-21-7(18)4-6(17)8-9(13)5(2)10(14)11(15)12(8)16(19)20/h3-4H2,1-2H3

InChI Key

JEUGNDSKQMUJIM-UHFFFAOYSA-N

Canonical SMILES

CCOC(=O)CC(=O)C1=C(C(=C(C(=C1F)C)F)F)[N+](=O)[O-]

Origin of Product

United States

Synthesis routes and methods

Procedure details

A mixture of 45.3 g of diethyl (2,4,5-trifluoro-3-methyl-6-nitrobenzoyl)malonate, 30 mg of p-toluenesulfonic acid, and 120 ml of water was heated under reflux for 50 minutes. After cooling, the reaction mixture was extracted with diethyl ether, and the extract was washed with brine, and then dried and concentrated to give 34.2 g of brown oil.
Name
diethyl (2,4,5-trifluoro-3-methyl-6-nitrobenzoyl)malonate
Quantity
45.3 g
Type
reactant
Reaction Step One
Quantity
30 mg
Type
reactant
Reaction Step One
Name
Quantity
120 mL
Type
solvent
Reaction Step One

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